Cas no 1850262-30-4 (4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol)

• Product Name: 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol
• CAS No: 1850262-30-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5950304
• PubChem ID: 165664923
• Update Time: 2025-05-20

4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol
• 1850262-30-4
• EN300-1852496
• 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol

• Inchi： 1S/C10H21NO2/c1-13-7-6-10(8-11)4-2-9(12)3-5-10/h9,12H,2-8,11H2,1H3
• InChI Key： NJHMINMRZZNAKT-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CCOC)CC1

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol

4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol: A Comprehensive Overview

The compound 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol, with the CAS number 1850262-30-4, is a versatile organic molecule that has garnered significant attention in various fields of chemical research and industrial applications. This compound is characterized by its unique structure, which combines a cyclohexane ring with two distinct substituents: an aminomethyl group and a 2-methoxyethyl group. The presence of these functional groups imparts the molecule with a wide range of chemical reactivity and biological activity, making it a valuable compound in both academic and industrial settings.

Structure and Synthesis

The molecular structure of 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol is defined by its cyclohexane backbone, which serves as the central framework. The two substituents, aminomethyl (-CH₂NH₂) and 2-methoxyethyl (-CH₂CH₂OCH₃), are attached to the same carbon atom (C4) of the cyclohexane ring. This configuration creates steric hindrance, which can influence the molecule's reactivity and physical properties. The hydroxyl group (-OH) is located at position 1 of the cyclohexane ring, contributing to the compound's polarity and solubility in polar solvents.

The synthesis of this compound typically involves multi-step reactions, often starting from cyclohexanone or other cyclohexane derivatives. The introduction of the aminomethyl group can be achieved through reductive amination or other amine-forming reactions, while the 2-methoxyethyl group is often introduced via alkoxylation or nucleophilic substitution reactions. The specific synthetic pathway depends on the desired stereochemistry and purity of the final product.

Chemical Properties and Reactivity

Due to its functional groups, 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol exhibits diverse chemical properties. The aminomethyl group renders the molecule nucleophilic, enabling it to participate in reactions such as alkylation, acylation, and coupling reactions. The methoxy group (-OCH₃) in the 2-methoxyethyl substituent introduces electron-donating effects, which can modulate the reactivity of adjacent functional groups. Additionally, the hydroxyl group at position 1 allows for hydrogen bonding, influencing the compound's solubility and interaction with other molecules.

The steric hindrance caused by the two substituents at C4 can slow down certain reactions but also provides opportunities for selective reactivity. For instance, in catalytic hydrogenation or oxidation reactions, steric effects can direct the reaction pathway toward specific products. This makes 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol a valuable substrate for studying reaction mechanisms under steric constraints.

Applications in Research and Industry

Recent studies have highlighted the potential of 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol in drug discovery and materials science. In pharmacology, this compound has been explored as a precursor for bioactive molecules with potential anti-inflammatory or anticancer properties. Its ability to form stable complexes with metal ions has also made it a candidate for metalloenzyme mimics and catalysts in organic synthesis.

In materials science, researchers have investigated its use as a building block for advanced polymers and surfactants. The combination of hydrophilic (hydroxyl) and hydrophobic (cyclohexane) moieties makes this compound suitable for applications in amphiphilic materials and drug delivery systems. Furthermore, its reactivity towards various coupling agents enables its integration into larger molecular frameworks for tailored functionalities.

Latest Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol. Quantum mechanical calculations have revealed that the steric hindrance at C4 significantly alters the electronic distribution across the molecule, enhancing its nucleophilicity at specific sites. These findings have been corroborated by experimental studies on reaction kinetics under varying conditions.

In another study published in 2023, researchers demonstrated that this compound can act as an efficient ligand in asymmetric catalysis, facilitating enantioselective synthesis of chiral compounds. This breakthrough underscores its potential as a versatile chiral auxiliary in organic synthesis.

Moreover, ongoing investigations into its biodegradability and environmental impact are paving the way for its sustainable use in industrial processes. Green chemistry approaches are being employed to optimize its synthesis pathways while minimizing waste generation.

Conclusion

In summary, 4-(Aminomethyl)-4-(2-methoxyethyl)cyclohexan-1-ol (CAS No: 1850262-30-4) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure endows it with diverse chemical properties that make it an invaluable tool in research and industry alike. As ongoing research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing modern chemistry.